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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-Methoxy-2-
methylheptane as a fragrance ingredient. The information is intended for professionals in the
fields of fragrance development, cosmetic science, and related research areas.

Introduction

2-Methoxy-2-methylheptane (CAS No. 76589-16-7), also known as DAIKON ETHER, is a
synthetic fragrance ingredient with potential applications in fine fragrances, personal care
products, and household goods. Its unique olfactory profile and performance characteristics
make it a novel component for fragrance creation. This document outlines its chemical
properties, olfactory profile, safety and regulatory information, and provides experimental
protocols for its evaluation and application in fragrance development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methoxy-2-methylheptane is
presented in Table 1. This data is essential for formulation, stability testing, and safety
assessments.
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Property Value Source

Chemical Name 2-Methoxy-2-methylheptane [1]

CAS Number 76589-16-7 [1]

Molecular Formula C9H200 [1]

Molecular Weight 144.25 g/mol [1]

Appearance Colorless liquid (presumed) General chemical properties
Purity >97% [2]

Olfactory Profile

Based on available data, 2-Methoxy-2-methylheptane is characterized by a combination of
fruity, radish, and herbaceous notes, with a pronounced top note character.[3] This profile
suggests its utility in creating fresh, vibrant, and unique fragrance compositions.

Odor Description: Fruity, radish, and/or herbaceous with a strong top note.[3]

Safety and Regulatory Information

A summary of the safety and regulatory information for 2-Methoxy-2-methylheptane is
provided in Table 2. It is crucial to adhere to these guidelines to ensure consumer safety.
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Aspect Information Source
Flammable liquid and vapor
(H226), May cause an allergic

GHS Classification skin reaction (H317), Harmful [1]

to aquatic life with long lasting
effects (H412)

Regulatory Status

Registered in Australia (AICIS),
Japan (ISHL), and Europe
(REACH)

Recommended Use Levels

- Fine Fragrances: < 0.5%-
Personal Care/Cosmetic
Products: < 0.05%- Household
Products: < 0.05%

Health Surveillance

Recommended for workers
with significant risk of skin

sensitization.

Experimental Protocols

The following protocols are designed to systematically evaluate the performance and suitability

of 2-Methoxy-2-methylheptane in fragrance development.

Objective: To conduct a detailed characterization of the olfactory properties of 2-Methoxy-2-

methylheptane.

Materials:

glycol)

Standard fragrance smelling strips

Panel of trained sensory evaluators

2-Methoxy-2-methylheptane (10% solution in a suitable solvent like ethanol or dipropylene

Odor descriptor reference standards (e.g., for fruity, green, herbaceous notes)
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Procedure:

Dip a smelling strip into the 10% solution of 2-Methoxy-2-methylheptane.
» Allow the solvent to evaporate for approximately 10-15 seconds.
o Present the smelling strip to the sensory panel.

» Panelists should evaluate the odor at different time intervals (top note: 0-15 mins, middle
note: 15-60 mins, base note: >60 mins) to assess its evolution.

o Panelists should describe the odor using standard fragrance terminology and compare it to
the reference standards.

» Record all descriptors and intensity ratings.

Objective: To assess the blending characteristics and impact of 2-Methoxy-2-methylheptane
in a basic fragrance structure.

Materials:

2-Methoxy-2-methylheptane

Standard fragrance raw materials for a citrus accord (e.g., Limonene, Linalool, Citral)

Ethanol (perfumer's grade)

Glass beakers and stirring equipment

Smelling strips

Procedure:

e Prepare a simple citrus accord base (e.g., Limonene 50%, Linalool 30%, Citral 20%).

o Create a series of dilutions of 2-Methoxy-2-methylheptane in the citrus accord at varying
concentrations (e.g., 0.1%, 0.5%, 1%, 2%, 5%).

o Allow the blends to mature for at least 24 hours.
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o Evaluate each blend on a smelling strip against the original citrus accord as a control.

e Assess the impact of 2-Methoxy-2-methylheptane on the overall fragrance profile, noting
any changes in freshness, lift, and character.

Objective: To evaluate the stability and performance of 2-Methoxy-2-methylheptane in a
representative consumer product base (e.g., a simple shampoo or lotion base).

Materials:

e 2-Methoxy-2-methylheptane

o Unfragranced shampoo or lotion base

» Control fragrance oil (without 2-Methoxy-2-methylheptane)

o Test fragrance oil (containing 2-Methoxy-2-methylheptane at a final concentration of
0.05%)

¢ Incubators/ovens for accelerated stability testing (e.g., at 40°C)
e pH meter

e Viscometer

Procedure:

 Incorporate the control and test fragrance oils into separate batches of the product base at
the specified concentration.

» Evaluate the initial odor of both batches.

o Store samples of both batches under different conditions:
o Room temperature (20-25°C)
o Accelerated aging (40°C)

o Light exposure (if applicable)
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e Monitor the samples at regular intervals (e.g., 1, 2, 4, 8, 12 weeks) for any changes in:
o Odor profile and intensity
o Physical properties (color, pH, viscosity)

o Compare the stability of the test sample containing 2-Methoxy-2-methylheptane to the
control.

Visualizations

The following diagrams illustrate key workflows and concepts in the application of 2-Methoxy-
2-methylheptane in fragrance development.
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Caption: Workflow for evaluating a new fragrance ingredient.
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Caption: Process for sensory evaluation of 2-Methoxy-2-methylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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